Cas no 780760-02-3 (Cytidine, N-benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-4′-thio-, 3′-(hydrogen butanedioate))

• Product Name: Cytidine, N-benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-4′-thio-, 3′-(hydrogen butanedioate)
• CAS No: 780760-02-3
• MF: C₄₇H₅₃N₃O₁₀SSi
• MW: 880.088332891464
• CID: 5689592
• Update Time: 2024-02-02

Cytidine, N-benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-4′-thio-, 3′-(hydrogen butanedioate) Chemical and Physical Properties

Names and Identifiers

• Cytidine, N-benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-4′-thio-, 3′-(hydrogen butanedioate)

• Inchi： 1S/C47H53N3O10SSi/c1-46(2,3)62(6,7)60-42-41(59-40(53)27-26-39(51)52)37(61-44(42)50-29-28-38(49-45(50)55)48-43(54)31-14-10-8-11-15-31)30-58-47(32-16-12-9-13-17-32,33-18-22-35(56-4)23-19-33)34-20-24-36(57-5)25-21-34/h8-25,28-29,37,41-42,44H,26-27,30H2,1-7H3,(H,51,52)(H,48,49,54,55)/t37-,41-,42-,44-/m1/s1
• InChI Key： ZQUWGHAVUJEHLG-VXEATMKZSA-N
• SMILES： O(C(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=CC=C1)C[C@H]1S[C@@H](N2C=CC(NC(=O)C3=CC=CC=C3)=NC2=O)[C@H](O[Si](C(C)(C)C)(C)C)[C@@H]1OC(=O)CCC(O)=O

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.37±0.17(Predicted)